N-(5-chloro-2-methoxyphenyl)-2-((2-(4-fluorophenyl)-6-methylpyrimidin-4-yl)oxy)acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]oxyacetamide
• InChI: InChI=1S/C20H17ClFN3O3/c1-12-9-19(25-20(23-12)13-3-6-15(22)7-4-13)28-11-18(26)24-16-10-14(21)5-8-17(16)27-2/h3-10H,11H2,1-2H3,(H,24,26)
• InChI Key: WQLWJGNVEIGQHA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C2=CC=C(C=C2)F)OCC(=O)NC3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C20H17ClFN3O3
• Molecular Weight: 401.8 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-2-((2-(4-fluorophenyl)-6-methylpyrimidin-4-yl)oxy)acetamide is a useful research compound. Its molecular formula is C20H17ClFN3O3 and its molecular weight is 401.82. The purity is usually 95%.
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Scientific Research Applications

The specific chemical compound N-(5-chloro-2-methoxyphenyl)-2-((2-(4-fluorophenyl)-6-methylpyrimidin-4-yl)oxy)acetamide has not been directly identified in the scientific literature according to the search results. However, the research applications surrounding similar compounds, particularly those involving chloroacetamide and related derivatives, offer insights into the broader scientific relevance of such chemicals. This summary will focus on the scientific research applications that could potentially relate to the compound , excluding information related to drug use, dosage, and side effects.

Comparative Metabolism and Environmental Impact

Chloroacetamide herbicides, including acetochlor and metolachlor, have been extensively studied for their metabolism in human and rat liver microsomes and their environmental impact. These studies reveal the biochemical pathways involved in their metabolic processing and their carcinogenic potential in rodents, providing a foundation for understanding the metabolism of similar compounds (Coleman et al., 2000). Additionally, the environmental behavior of these herbicides, including adsorption, bioactivity, and the effect of soil properties on their efficacy, has been a significant area of research. These findings are crucial for assessing the environmental fate of related chloroacetamide derivatives and their potential impact on agricultural practices (Weber & Peter, 1982).

Synthesis and Antimicrobial Activity

The synthesis of various acetamide derivatives, including those with chloro and fluoro substitutions on the aromatic rings, has been explored for their potential antimicrobial properties. Studies involving the creation of novel acetamide compounds and evaluating their antimicrobial efficacy highlight the versatility and significance of these chemical frameworks in developing new therapeutic agents. Such research underscores the potential of this compound and similar compounds in contributing to pharmaceutical developments (Sunder & Maleraju, 2013).